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Compound of Interest

Compound Name: 1,2,4-Tributoxybenzene

Cat. No.: B15471707

Technical Guide: Physicochemical Properties of
1,2,4-Triacetoxybenzene

A Note on the Target Compound: Initial searches for "1,2,4-Tributoxybenzene" did not yield
specific data regarding its physical properties. The available scientific literature and chemical
databases predominantly feature data for the closely related compound, 1,2,4-
Triacetoxybenzene. This guide will, therefore, focus on the physical properties and relevant
experimental protocols for 1,2,4-Triacetoxybenzene, a compound of significant interest in
organic synthesis and as a pharmaceutical intermediate.

Physical Properties of 1,2,4-Triacetoxybenzene

This section summarizes the key physical properties of 1,2,4-Triacetoxybenzene. The data is
compiled from various chemical data sources.

Physical Property Value
Melting Point 98-100 °C
Boiling Point >300 °C (with slight decomposition)

Experimental Protocols for Physical Property
Determination
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The following sections detail the standard methodologies for determining the melting and
boiling points of crystalline organic compounds like 1,2,4-Triacetoxybenzene.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range. The capillary
tube method is a common and reliable technique for this measurement.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point apparatus)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Heating medium (e.g., mineral oil or silicone oil for a Thiele tube)
Procedure:

o Sample Preparation: A small amount of the crystalline 1,2,4-Triacetoxybenzene is finely
ground using a mortar and pestle.

o Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the sample into the sealed end,
aiming for a sample height of 2-3 mm.

o Apparatus Setup: The packed capillary tube is attached to a thermometer, ensuring the
sample is level with the thermometer bulb. This assembly is then placed in the melting point
apparatus.

o Heating: The apparatus is heated slowly, at a rate of approximately 1-2 °C per minute, as the
temperature approaches the expected melting point.
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o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes a clear
liquid is recorded as the end of the melting range.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
of the gas above it. For compounds with high boiling points like 1,2,4-Triacetoxybenzene,
specialized techniques are required to avoid decomposition. A common laboratory method
involves the use of a small-scale apparatus.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating block or oil bath

Clamp and stand

Procedure:

Sample Preparation: A small amount of 1,2,4-Triacetoxybenzene is placed in the small test
tube.

o Capillary Inversion: A capillary tube, sealed at one end, is placed open-end-down into the
liquid in the test tube.

o Apparatus Setup: The test tube is attached to a thermometer and clamped in a heating block
or oil bath, ensuring the sample is heated uniformly.

o Heating: The apparatus is heated gently. As the temperature rises, air trapped in the capillary
tube will expand and slowly bubble out.
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o Observation: The heating is continued until a steady stream of bubbles emerges from the
capillary tube. The heat is then removed, and the apparatus is allowed to cool slowly.

e Boiling Point Reading: The temperature at which the bubbling stops and the liquid just begins
to enter the capillary tube is recorded as the boiling point.

Synthesis of 1,2,4-Triacetoxybenzene

1,2,4-Triacetoxybenzene is commonly synthesized via the Thiele-Winter acetoxylation of 1,4-
benzoquinone. This reaction involves the treatment of the quinone with acetic anhydride in the
presence of an acid catalyst. The process is a key step in the production of various chemical
intermediates.[1][2] A patent describes a method involving the reaction of p-benzoquinone with
4'-methyl-acetoacetanilide in a phosphoric acid solution.[3] Another patented process outlines
the synthesis of 1,2,4-trihydroxybenzene from hydroquinone, with 1,2,4-triacetoxybenzene as a
key intermediate.[4]

Below is a diagram illustrating the general workflow for the synthesis of 1,2,4-
Triacetoxybenzene from 1,4-Benzoquinone.

Acid Catalyst
(e.g., H:S0%)

Click to download full resolution via product page

Caption: Synthesis workflow for 1,2,4-Triacetoxybenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.chembk.com/en/chem/1,2,4-Triacetoxybenzene
https://www.mdpi.com/1420-3049/5/12/1291
https://patents.google.com/patent/CN105503585A/en
https://patents.google.com/patent/CN105503585A/en
https://patents.google.com/patent/US10065977B2/en
https://patents.google.com/patent/US10065977B2/en
https://www.benchchem.com/product/b15471707#physical-properties-of-1-2-4-tributoxybenzene-melting-point-boiling-point
https://www.benchchem.com/product/b15471707#physical-properties-of-1-2-4-tributoxybenzene-melting-point-boiling-point
https://www.benchchem.com/product/b15471707#physical-properties-of-1-2-4-tributoxybenzene-melting-point-boiling-point
https://www.benchchem.com/product/b15471707#physical-properties-of-1-2-4-tributoxybenzene-melting-point-boiling-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15471707?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15471707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

